Cas no 2137463-38-6 (2-(2-bromo-5-methylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid)

• Product Name: 2-(2-bromo-5-methylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid
• CAS No: 2137463-38-6
• MF: C₂₄H₂₀BrNO₄
• MW: 466.323905944824
• CID: 5255967
• PubChem ID: 165441007
• Update Time: 2025-10-30

2-(2-bromo-5-methylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2137463-38-6
• EN300-395355
• 2-(2-bromo-5-methylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid

• Inchi： 1S/C24H20BrNO4/c1-14-10-11-21(25)19(12-14)22(23(27)28)26-24(29)30-13-20-17-8-4-2-6-15(17)16-7-3-5-9-18(16)20/h2-12,20,22H,13H2,1H3,(H,26,29)(H,27,28)
• InChI Key： QIRBAXDVNWEKKC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1C(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 465.05757g/mol
• Monoisotopic Mass: 465.05757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(2-bromo-5-methylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid

Introduction to 2-(2-bromo-5-methylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic Acid (CAS No. 2137463-38-6)

2-(2-bromo-5-methylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid, identified by the CAS number 2137463-38-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a brominated aromatic ring, an amino acid derivative, and a fluorenylmethoxy carbonyl (FMOC) protecting group. The unique combination of these structural elements imparts distinct chemical and biological properties, making it a valuable candidate for further exploration in medicinal chemistry.

The molecular structure of 2-(2-bromo-5-methylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid consists of a phenyl ring substituted with a bromine atom at the 2-position and a methyl group at the 5-position. This aromatic core is linked to an amino group via an acetic acid moiety, which is further functionalized with an FMOC group. The FMOC moiety is a common protecting group in peptide synthesis, but its presence in this compound suggests potential applications beyond simple peptide coupling reactions. The fluorenylmethoxy carbonyl group not only enhances the stability of the molecule but also introduces a fluorinated aromatic system, which can influence both the electronic properties and the biological activity of the compound.

In recent years, there has been growing interest in developing novel compounds that incorporate fluorine atoms due to their ability to modulate metabolic pathways and improve pharmacokinetic properties. The fluorine atom in the fluorenylmethoxy carbonyl group can potentially enhance the lipophilicity and binding affinity of the molecule, making it more suitable for drug development. Additionally, the brominated phenyl ring may serve as a recognition element for biological targets, allowing for selective interactions with specific proteins or enzymes.

One of the most compelling aspects of 2-(2-bromo-5-methylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid is its potential as a building block for more complex drug candidates. The presence of both an amino group and an FMOC protecting group provides opportunities for further derivatization, enabling chemists to explore various structural modifications. For instance, removal of the FMOC group could allow for coupling with other amino acids or biomolecules, leading to the development of peptidomimetics or protein inhibitors.

Recent studies have highlighted the importance of fluorinated compounds in oncology research. Compounds containing fluorine atoms have shown promise in targeting kinases and other enzymes involved in cancer cell proliferation. The structural features of 2-(2-bromo-5-methylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid make it a candidate for investigating its potential role in inhibiting such targets. Furthermore, the brominated aromatic ring could serve as a handle for further chemical modifications, allowing for the introduction of additional functional groups that might enhance binding interactions.

The synthesis of 2-(2-bromo-5-methylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid presents both challenges and opportunities for synthetic chemists. The complexity of the molecule requires careful planning to ensure high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such intricate structures. Techniques such as palladium-catalyzed cross-coupling reactions and automated solid-phase synthesis have significantly improved the efficiency and scalability of producing complex organic molecules.

The pharmacological potential of this compound has not yet been fully explored, but its structural features suggest several possible applications. For example, it could be investigated as an inhibitor of enzymes involved in inflammation or as a modulator of neurotransmitter receptors. The fluorenylmethoxy carbonyl group provides a handle for further derivatization, allowing researchers to fine-tune the properties of the molecule to target specific biological pathways.

In conclusion, 2-(2-bromo-5-methylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid (CAS No. 2137463-38-6) represents a promising candidate for further research in pharmaceutical chemistry. Its unique structural features and potential applications make it an attractive molecule for drug discovery efforts aimed at developing new therapeutic agents. As synthetic methodologies continue to evolve, it is likely that more compounds like this will be synthesized and evaluated for their biological activity.